Cas no 1806306-17-1 (2,6-Dibromo-3,5-difluorophenylacetonitrile)
1806306-17-1 structure
Product Name:2,6-Dibromo-3,5-difluorophenylacetonitrile
CAS No:1806306-17-1
MF:C8H3Br2F2N
MW:310.920927286148
CID:4707322
Update Time:2023-08-15
2,6-Dibromo-3,5-difluorophenylacetonitrile Chemical and Physical Properties
Names and Identifiers
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- 2,6-Dibromo-3,5-difluorophenylacetonitrile
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- Inchi： 1S/C8H3Br2F2N/c9-7-4(1-2-13)8(10)6(12)3-5(7)11/h3H,1H2
- InChI Key： UQRQRXPSKIPIOD-UHFFFAOYSA-N
- SMILES： BrC1C(=CC(=C(C=1CC#N)Br)F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 213
- Topological Polar Surface Area: 23.8
2,6-Dibromo-3,5-difluorophenylacetonitrile Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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